Cas no 220384-25-8 ((Dap²²)-Stichodactyla helianthus Neurotoxin (ShK))

Technical Introduction: (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) is a synthetic analog of the native ShK peptide, derived from the sea anemone Stichodactyla helianthus. This modified neurotoxin exhibits high selectivity and potency as a Kv1.3 potassium channel blocker, making it a valuable tool for immunological and neurological research. The incorporation of Dap²² (diaminopropionic acid) enhances stability and binding affinity while retaining biological activity. Its well-characterized mechanism of action supports studies in autoimmune diseases, T-cell modulation, and ion channel function. The peptide’s synthetic nature ensures batch-to-batch consistency, facilitating reproducible experimental results. Suitable for electrophysiology, cell-based assays, and structural studies.

(Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) structure

220384-25-8 structure

Product Name:(Dap²²)-Stichodactyla helianthus Neurotoxin (ShK)

CAS No:220384-25-8

MF:C₁₆₆H₂₆₈N₅₄O₄₈S₇

MW:4012.6921453476

CID:2097909

PubChem ID:90488816

Update Time:2025-06-14

(Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) Chemical and Physical Properties

Names and Identifiers

- (Dap22)-Stichodactyla helianthus Neurotoxin (ShK)
- L-Arginyl-L-seryl-L-cysteinyl-L-isoleucyl-L-alpha-aspartyl-L-threonyl-L-isoleucyl-L-prolyl-L-lysyl-L-seryl-L-arginyl-L-cysteinyl-L-threonyl-L-alanyl-L-phenylalanyl-L-glutaminyl-L-cysteinyl-L-lysyl-L-histidyl-L-seryl-L-methionyl-3-amino-L-alanyl-L-tyrosyl-L-arginyl-L-leucyl-L-seryl-L-phenylalanyl-L-cysteinyl-L-arginyl-L-lysyl-L-threonyl-L-cysteinylglycyl-L-threonyl-L-cysteine cyclic (3→35),(12→28),(17→32)-tris(disulfide)
- (DAP22)-SHK
- (DAP22)-STICHODACTYLA HELIANTHUS NEUROTOXIN
- (Dap 22)-Stichodactyla helianthus Neurotoxin (ShK) H-Arg-Ser-Cys-Ile-Asp-Thr-Ile-Pro-Lys-Ser-Arg-Cys-Thr-Ala-Phe-Gln-Cys-Lys-His-Ser-Met-Dap-Tyr-Arg-Leu-Ser-Phe-Cys-Arg-Lys-Thr-Cys-Gly-Thr-Cys-OH (Disulfide bonds between Cys3 and Cys35/Cys12 and Cys28/Cys17 and Cys32)
- ShK-Dap22
- H-ARG-SER-CYS-ILE-ASP-THR-ILE-PRO-LYS-SER-ARG-CYS-THR-ALA-PHE-GLN-CYS-LYS-HIS-SER-MET-DAP-TYR-ARG-LEU-SER-PHE-CYS-ARG-LYS-THR-CYS-GLY-THR-CYS-OH
- 449:PN:WO2010108154 SEQID:317 claimed protein
- PD079453
- DA-67573
- AKOS024457486
- 220384-25-8
- (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK)
- Inchi： 1S/C166H268N54O48S7/c1-13-81(5)123-156(261)202-107(65-122(232)233)145(250)218-128(87(11)228)160(265)216-124(82(6)14-2)161(266)220-58-31-43-119(220)155(260)196-95(38-22-25-52-168)135(240)205-110(70-222)147(252)191-99(42-30-57-185-166(179)180)136(241)209-117-77-273-272-75-115-152(257)193-97(40-28-55-183-164(175)176)132(237)189-96(39-23-26-53-169)139(244)217-127(86(10)227)159(264)212-113(131(236)186-68-121(231)214-125(84(8)225)158(263)213-118(162(267)268)78-275-274-76-116(153(258)215-123)211-150(255)109(69-221)204-130(235)93(171)36-27-54-182-163(173)174)73-270-271-74-114(208-137(242)100(48-49-120(172)230)194-141(246)103(61-88-32-17-15-18-33-88)197-129(234)83(7)188-157(262)126(85(9)226)219-154(117)259)151(256)192-94(37-21-24-51-167)133(238)201-106(64-91-67-181-79-187-91)144(249)207-111(71-223)148(253)195-101(50-59-269-12)138(243)203-108(66-170)146(251)199-105(63-90-44-46-92(229)47-45-90)142(247)190-98(41-29-56-184-165(177)178)134(239)198-102(60-80(3)4)140(245)206-112(72-224)149(254)200-104(143(248)210-115)62-89-34-19-16-20-35-89/h15-20,32-35,44-47,67,79-87,93-119,123-128,221-229H,13-14,21-31,36-43,48-66,68-78,167-171H2,1-12H3,(H2,172,230)(H,181,187)(H,186,236)(H,188,262)(H,189,237)(H,190,247)(H,191,252)(H,192,256)(H,193,257)(H,194,246)(H,195,253)(H,196,260)(H,197,234)(H,198,239)(H,199,251)(H,200,254)(H,201,238)(H,202,261)(H,203,243)(H,204,235)(H,205,240)(H,206,245)(H,207,249)(H,208,242)(H,209,241)(H,210,248)(H,211,255)(H,212,264)(H,213,263)(H,214,231)(H,215,258)(H,216,265)(H,217,244)(H,218,250)(H,219,259)(H,232,233)(H,267,268)(H4,173,174,182)(H4,175,176,183)(H4,177,178,184)(H4,179,180,185)
- InChI Key： PFWOJTLVNOZSGQ-UHFFFAOYSA-N
- SMILES： S1CC2C(NC(C(NC(C(NC(C(NC(C(NC3C(NC(C(NC(C(NC(CO)C(NC(CCSC)C(NC(CN)C(NC(CC4C=CC(=CC=4)O)C(NC(CCCNC(=N)N)C(NC(C(NC(CO)C(NC(CC4C=CC=CC=4)C(NC(C(NC(C(NC(C(NC(C(NC(CSSC3)C(NCC(NC(C(C)O)C(NC(C(=O)O)CSSCC(C(NC(C(C)CC)C(NC(CC(=O)O)C(NC(C(C)O)C(NC(C(C)CC)C(N3CCCC3C(NC(C(NC(C(NC(C(N2)=O)CCCNC(=N)N)=O)CO)=O)CCCCN)=O)=O)=O)=O)=O)=O)NC(C(CO)NC(C(CCCNC(=N)N)N)=O)=O)=O)=O)=O)=O)C(C)O)=O)CCCCN)=O)CCCNC(=N)N)=O)CS1)=O)=O)=O)CC(C)C)=O)=O)=O)=O)=O)=O)CC1=CNC=N1)=O)CCCCN)=O)=O)CCC(N)=O)=O)CC1C=CC=CC=1)=O)C)=O)C(C)O)=O

Computed Properties

Exact Mass: 4010.8268596g/mol
Monoisotopic Mass: 4009.8235047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 63
Hydrogen Bond Acceptor Count: 65
Heavy Atom Count: 275
Rotatable Bond Count: 68
Complexity: 9190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 40
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -15.1
Topological Polar Surface Area: 1860Å²

(Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci12836-100ug	ShK-Dap22	220384-25-8	98%	100ug	￥4275.00	2023-09-09
TargetMol Chemicals	TP2123-10 mg	ShK-Dap22	220384-25-8	98%	10mg	￥ 23,000	2023-07-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TP2123-10 mg	ShK-Dap22	220384-25-8		10mg	￥23000.00	2023-04-01
TargetMol Chemicals	TP2123-10mg	ShK-Dap22	220384-25-8	98%	10mg	￥ 23000	2023-09-15
TargetMol Chemicals	TP2123-100μg	ShK-Dap22	220384-25-8		100μg	￥ 6370	2024-07-19

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Additional information on (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK)

Recent Advances in (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) and Its Potential Therapeutic Applications

The compound 220384-25-8, commonly referred to as (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK), has garnered significant attention in the field of chemical biology and medicine due to its unique pharmacological properties. Derived from the sea anemone Stichodactyla helianthus, ShK is a potent potassium channel blocker that has shown promise in treating autoimmune diseases, particularly multiple sclerosis (MS) and rheumatoid arthritis (RA). Recent studies have focused on optimizing its therapeutic efficacy while minimizing potential side effects.

One of the key advancements in ShK research involves the modification of its molecular structure to enhance its selectivity for Kv1.3 potassium channels, which are highly expressed in effector memory T cells. The (Dap²²) variant of ShK has been engineered to improve its binding affinity and stability, making it a more viable candidate for clinical applications. Preclinical studies have demonstrated that (Dap²²)-ShK effectively suppresses the proliferation of autoreactive T cells without affecting naive or central memory T cells, thereby reducing the risk of systemic immunosuppression.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized advanced computational modeling and molecular dynamics simulations to further elucidate the interaction between (Dap²²)-ShK and Kv1.3 channels. The findings revealed that the modified toxin exhibits a prolonged half-life in vivo, attributed to its resistance to proteolytic degradation. This property is particularly advantageous for developing long-acting therapeutics for chronic autoimmune conditions.

Another notable development is the exploration of (Dap²²)-ShK in combination therapies. For instance, synergistic effects have been observed when (Dap²²)-ShK is co-administered with checkpoint inhibitors in cancer immunotherapy. Preliminary data suggest that the toxin enhances the efficacy of immune checkpoint blockade by selectively inhibiting regulatory T cells, which are known to suppress anti-tumor immune responses. These findings open new avenues for leveraging (Dap²²)-ShK in oncology.

Despite these promising results, challenges remain in translating (Dap²²)-ShK into clinical practice. Issues such as delivery methods, dosage optimization, and potential off-target effects need to be addressed. Ongoing research is focused on developing targeted delivery systems, such as nanoparticle carriers, to improve the bioavailability and tissue specificity of (Dap²²)-ShK. Additionally, efforts are underway to identify biomarkers that can predict patient responsiveness to ShK-based therapies.

In conclusion, (Dap²²)-Stichodactyla helianthus Neurotoxin (ShK) represents a groundbreaking advancement in the treatment of autoimmune diseases and potentially cancer. Its unique mechanism of action and improved pharmacokinetic profile make it a compelling candidate for further development. Future research should prioritize clinical trials to validate its safety and efficacy in human subjects, as well as explore its applications in other therapeutic areas.